1-[2-(1H-imidazol-4-yl)ethyl]-2,3-dimethyl-4(1H)-pyridinone

• IUPAC Name: 1-[2-(1H-imidazol-5-yl)ethyl]-2,3-dimethylpyridin-4-one
• InChI: InChI=1S/C12H15N3O/c1-9-10(2)15(6-4-12(9)16)5-3-11-7-13-8-14-11/h4,6-8H,3,5H2,1-2H3,(H,13,14)
• InChI Key: YHORDFVTQPUJJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C=CC1=O)CCC2=CN=CN2)C
• Molecular Formula: C12H15N3O
• Molecular Weight: 217.27 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It is a white or colorless solid that is highly soluble in water and other polar solvents. Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Synthesis Analysis

The synthesis of imidazole derivatives has been a topic of interest due to their broad range of chemical and biological properties. There are various synthetic routes for imidazole and their derived products. For example, Hadizadeh et al. synthesized a compound with a structure similar to your compound and evaluated it for antihypertensive potential in rats.

Molecular Structure Analysis

Imidazole is a planar 5-membered ring, that exists in two equivalent tautomeric forms because hydrogen can be bound to one or another nitrogen atom. It is a highly polar compound, as evidenced by its electric dipole moment of 3.67 D.

Chemical Reactions Analysis

Imidazole and its derivatives are known to participate in a variety of chemical reactions. For instance, Fang et al. reported a novel protocol for the cyclization of amido-nitriles to form disubstituted imidazoles.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Mechanism of Action

Target of Action

It is known that imidazole-containing compounds have a broad range of biological activities . They are the core of many natural products such as histidine, purine, histamine, and DNA-based structures .

Mode of Action

Imidazole derivatives are known to interact with various biological targets, leading to a wide range of activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Biochemical Pathways

Imidazole derivatives are known to interact with various biochemical pathways due to their broad range of biological activities .

Pharmacokinetics

Imidazole is known to be highly soluble in water and other polar solvents, which could potentially influence its bioavailability .

Result of Action

Imidazole derivatives are known to have a broad range of biological activities, suggesting they could have multiple effects at the molecular and cellular level .

Action Environment

The solubility of imidazole in water and other polar solvents suggests that the compound’s action could potentially be influenced by the solvent environment .

Safety and Hazards

The safety and hazards of a specific imidazole derivative would depend on its exact structure and properties. For example, some imidazole derivatives used in pharmaceuticals have been associated with certain side effects.

Future Directions

The future directions in the field of imidazole derivatives are likely to involve the development of new synthetic methods and the exploration of new biological activities. There is a great importance of heterocyclic ring containing drugs.